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Compound of Interest

Compound Name: 4-(3-Nitrophenyl)benzaldehyde

Cat. No.: B1313739 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular weight and constituent atomic

masses of 4-(3-Nitrophenyl)benzaldehyde, a biphenyl derivative with significant potential in

various research and development applications. The information is presented to meet the

technical requirements of a scientific audience.

Molecular Structure and Composition
4-(3-Nitrophenyl)benzaldehyde is a biaryl aldehyde. Its structure consists of a benzaldehyde

moiety where the phenyl ring is substituted at the 4-position with a 3-nitrophenyl group. The

molecular formula for this compound is C₁₃H₉NO₃.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-(3-Nitrophenyl)benzaldehyde is based on its molecular formula and the

standard atomic weights of its elements as recognized by the International Union of Pure and

Applied Chemistry (IUPAC).

The determination of the molecular weight is a fundamental step in the characterization of any

chemical substance. It is essential for stoichiometric calculations in chemical reactions,

preparation of solutions with specific molar concentrations, and in various analytical techniques

such as mass spectrometry.
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The molecular formula, C₁₃H₉NO₃, indicates that a single molecule of 4-(3-
Nitrophenyl)benzaldehyde contains:

13 Carbon (C) atoms

9 Hydrogen (H) atoms

1 Nitrogen (N) atom

3 Oxygen (O) atoms

The molecular weight is calculated by multiplying the number of atoms of each element by its

standard atomic weight and summing the results.

Quantitative Data Summary
The following table provides a breakdown of the atomic composition and the calculation of the

molecular weight for 4-(3-Nitrophenyl)benzaldehyde.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 13 12.011 156.143

Hydrogen H 9 1.008 9.072

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 227.219

Based on this, the calculated molecular weight of 4-(3-Nitrophenyl)benzaldehyde is 227.219

g/mol .

Methodologies for Molecular Weight Calculation
The molecular weight presented in this guide is a theoretical value derived from the molecular

formula and standard atomic weights. It is important to note that experimental determination of
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molecular weight is not typically performed for a compound of this nature, as the theoretical

calculation based on its confirmed structure is highly accurate and universally accepted in the

scientific community.

Techniques such as mass spectrometry can be used to determine the mass-to-charge ratio of

the molecule, which provides an experimental confirmation of the monoisotopic mass.

However, for the purposes of stoichiometry and general laboratory work, the calculated

molecular weight based on standard atomic weights is the standard value used.

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical process for calculating the molecular weight of 4-
(3-Nitrophenyl)benzaldehyde from its molecular formula and the standard atomic weights of

its constituent elements.
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Inputs

Calculation Process

Output

Molecular Formula

C₁₃H₉NO₃

Count Atoms per Element

C: 13

H: 9

N: 1

O: 3

Standard Atomic Weights (g/mol)

C: 12.011

H: 1.008

N: 14.007

O: 15.999

Calculate Subtotals

(Atomic Count * Atomic Weight)

C: 13 * 12.011 = 156.143

H: 9 * 1.008 = 9.072

N: 1 * 14.007 = 14.007

O: 3 * 15.999 = 47.997

Sum Subtotals

156.143 + 9.072 + 14.007 + 47.997

Molecular Weight (g/mol)

227.219

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight.
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Disclaimer: The information provided in this document is for educational and research purposes

only. It is based on publicly available data and is not intended to be a substitute for professional

scientific advice.

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 4-(3-Nitrophenyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313739#4-3-nitrophenyl-benzaldehyde-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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